3-(4-chlorophenyl)-8-(2-furyl)-2-methyl-8,9-dihydropyrazolo[1,5-a]quinazolin-6(7H)-one
Description
The compound 3-(4-chlorophenyl)-8-(2-furyl)-2-methyl-8,9-dihydropyrazolo[1,5-a]quinazolin-6(7H)-one belongs to the pyrazoloquinazolinone family, characterized by a bicyclic scaffold combining pyrazole and quinazolinone moieties. This structural framework is notable for its diverse pharmacological and material science applications, including antimicrobial, anticancer, and metal ion extraction properties . The substituents at positions 3 (4-chlorophenyl), 8 (2-furyl), and 2 (methyl) confer unique electronic and steric properties, influencing reactivity, solubility, and biological activity.
Properties
IUPAC Name |
3-(4-chlorophenyl)-8-(furan-2-yl)-2-methyl-8,9-dihydro-7H-pyrazolo[1,5-a]quinazolin-6-one | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H16ClN3O2/c1-12-20(13-4-6-15(22)7-5-13)21-23-11-16-17(25(21)24-12)9-14(10-18(16)26)19-3-2-8-27-19/h2-8,11,14H,9-10H2,1H3 | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZSIJRWQPTAZBHQ-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN2C3=C(C=NC2=C1C4=CC=C(C=C4)Cl)C(=O)CC(C3)C5=CC=CO5 | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H16ClN3O2 | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
377.8 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Comparison with Similar Compounds
Comparison with Structural Analogs
Substituent Variations and Physicochemical Properties
Key structural analogs differ in substituents at positions 3, 8, and 2 (Table 1). For example:
- 8-(4-Fluorophenyl)-2-methyl-3-phenyl-8,9-dihydropyrazolo[1,5-a]quinazolin-6(7H)-one () replaces the 4-chlorophenyl and furyl groups with 4-fluorophenyl and phenyl, respectively.
- 3-(4-Fluorophenyl)-8-(2-thienyl)-2-methyl-8,9-dihydropyrazolo[1,5-a]quinazolin-6(7H)-one () substitutes furyl with thienyl, altering aromatic π-electron density. Thienyl’s sulfur atom may influence metal coordination in extraction applications .
- 8,8-Dimethyl-2-p-tolyl-8,9-dihydropyrazolo[1,5-a]quinazolin-6(7H)-one () features a p-tolyl group, increasing hydrophobicity compared to the 4-chlorophenyl group.
Table 1: Substituent Comparison of Pyrazoloquinazolinone Derivatives
*Estimated based on molecular formula C₃₂H₁₈ClN₃O₂.
Yield Comparison :
- Analogs like 3-bromo-8,8-dimethyl-8,9-dihydropyrazolo[1,5-a]quinazolin-6(7H)-one achieve 86% yield under optimized conditions (ultrasonication, water-ethanol) .
- Thienyl-substituted derivatives () may require harsher conditions due to sulfur’s lower reactivity compared to oxygen in furyl.
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
